Multifunctional book-like CuCo-MOF for highly sensitive glucose detection and electrocatalytic oxygen evolution

New Journal of Chemistry Pub Date: 2021-08-17 DOI: 10.1039/D1NJ02931B

Abstract

Bimetallic two-dimensional (2D) metal–organic framework (MOF) materials display excellent electrocatalytic performance due to the synergistic effect between metals and the advantage of the 2D structure. In this work, Cu was introduced into the 2D Co-MOF structure, and a 2D book-like CuCo-MOF structure was fixed on carbon fiber paper (CFP) for direct electrochemical glucose detection and oxygen evolution reaction (OER). The materials showed good electrocatalytic glucose detection performance with a sensitivity as high as 6.861 mA mM−1 cm−2 and a detection limit as low as 0.12 μM. For the OER, when the current density is 10 mA cm−2, the overpotential (η) is 340 mV, and good stability is maintained for about 10 h without current attenuation. This work not only exploits a new 2D MOF structure containing Cu, but also expands the potential of Cu-containing MOF materials in the electrocatalytic OER, making a contribution to the field of energy conversion and biomolecular sensing.

Graphical abstract: Multifunctional book-like CuCo-MOF for highly sensitive glucose detection and electrocatalytic oxygen evolution
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